4-(1-Aminopropan-2-yl)oxan-4-ol

• Molecular Formula: C8H17NO2
• Molecular Weight: 159.23 g/mol
• IUPAC Name: 4-(1-aminopropan-2-yl)oxan-4-ol
• InChI: InChI=1S/C8H17NO2/c1-7(6-9)8(10)2-4-11-5-3-8/h7,10H,2-6,9H2,1H3
• InChI Key: SFGACJWFJIYJEA-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)C1(CCOCC1)O

Description

4-(1-Aminopropan-2-yl)oxan-4-ol is a bicyclic amino alcohol featuring an oxane (tetrahydropyran) ring substituted with a 1-aminopropan-2-yl group at the 4-position. The compound’s unique combination of an amine and hydroxyl group on a cyclic ether framework may influence its solubility, reactivity, and biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1-Aminopropan-2-yl)oxan-4-ol typically involves the reaction of oxane derivatives with appropriate amine precursors. One common method involves the reaction of 4-hydroxyoxane with 1-aminopropan-2-ol under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent oxidation .

Industrial Production Methods

Industrial production of 4-(1-Aminopropan-2-yl)oxan-4-ol may involve large-scale synthesis using similar reaction pathways as in laboratory settings. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

4-(1-Aminopropan-2-yl)oxan-4-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The amino group can be reduced to form secondary or tertiary amines.

Substitution: The hydroxyl group can be substituted with other functional groups such as halides or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like thionyl chloride (SOCl2) and alkyl halides are used for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of halogenated or alkylated derivatives.

Scientific Research Applications

4-(1-Aminopropan-2-yl)oxan-4-ol has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential role in biochemical pathways and as a probe in molecular biology studies.

Medicine: Explored for its potential therapeutic properties, including its use in drug development and as a precursor for pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of complex molecules

Mechanism of Action

The mechanism of action of 4-(1-Aminopropan-2-yl)oxan-4-ol involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, influencing their structure and function. The hydroxyl group can participate in various biochemical reactions, including phosphorylation and dephosphorylation processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The table below summarizes key differences between 4-(1-Aminopropan-2-yl)oxan-4-ol and related compounds:

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Key Structural Features
4-(1-Aminopropan-2-yl)oxan-4-ol	C₈H₁₇NO₂	~159.23*	Not provided	Oxane ring, 1° amine, secondary alcohol
4-(1-Aminopropan-2-yl)-2-methyloxan-4-ol	C₉H₁₉NO₂	173.25	1560168-29-7	Methyl-substituted oxane ring
4-(1-Amino-2-methylpropan-2-yl)oxan-4-ol	C₉H₁₉NO₂	173.25	1538916-21-0	Branched 2° amine on oxane ring
4-(1-Aminopropan-2-yl)phenol hydrochloride	C₉H₁₃NO₂Cl	203.67	13238-99-8	Phenol ring replaces oxane; hydrochloride salt
2-[(1-Aminopropan-2-yl)oxy]ethan-1-ol HCl	C₅H₁₃NO₂Cl	111.19	66227-20-1	Linear ether-ethanol backbone

*Calculated based on molecular formula.

Key Observations:

• Amine Branching: 4-(1-Amino-2-methylpropan-2-yl)oxan-4-ol features a tertiary amine, which may enhance lipid solubility and alter pharmacokinetics relative to the primary amine in the target compound .
• Aromatic vs. Cyclic Ether Systems: The phenol derivative (CAS 13238-99-8) exhibits distinct electronic properties due to its aromatic ring, likely increasing acidity (pKa ~10 for phenol vs. ~16 for alcohols) and UV activity .
• Salt Forms : Hydrochloride salts (e.g., CAS 66227-20-1) improve crystallinity and stability but may reduce bioavailability compared to free bases .

Biological Activity

4-(1-Aminopropan-2-yl)oxan-4-ol, also known as a derivative of 1-aminopropan-2-ol, is a compound of interest due to its potential biological activities and applications in various fields such as pharmacology and biochemistry. This article explores its biological activity, mechanisms of action, and relevant case studies.

Molecular Formula: C7H15NO2
Molecular Weight: 145.20 g/mol
IUPAC Name: 4-(1-Aminopropan-2-yl)oxan-4-ol
Canonical SMILES: C(C(CN)O)C1CCOCC1

The biological activity of 4-(1-Aminopropan-2-yl)oxan-4-ol primarily involves its interaction with various enzymes and receptors. It is hypothesized to act as an enzyme inhibitor, affecting metabolic pathways linked to amino alcohols. Research indicates that compounds with similar structures can influence the metabolism of amino acids and alcohols via enzyme modulation.

Antimicrobial Activity

Studies have shown that derivatives of 1-aminopropan-2-ol exhibit antimicrobial properties. For instance, a strain of Pseudomonas putida was capable of metabolizing 1-aminopropan-2-ol, leading to the production of propionaldehyde and propionate, which are known to exhibit antimicrobial effects . This suggests that 4-(1-Aminopropan-2-yl)oxan-4-ol could potentially share similar properties.

Neuroprotective Effects

Research indicates that compounds related to amino alcohols may possess neuroprotective effects. For example, they can modulate neurotransmitter levels and protect against oxidative stress in neuronal cells. This is particularly relevant in the context of neurodegenerative diseases .

Case Study 1: Metabolism in Microorganisms

A detailed study on the metabolism of 1-amino alcohols by Pseudomonas species revealed that these microorganisms utilize O-phosphorylated intermediates derived from amino alcohols. The metabolic pathway includes the conversion of amino alcohols to aldehydes and further to carboxylic acids, indicating potential applications in bioremediation and microbial synthesis processes .

Case Study 2: Pharmacological Applications

In pharmacological research, compounds similar to 4-(1-Aminopropan-2-yl)oxan-4-ol have been investigated for their potential as therapeutic agents against various conditions, including inflammation and cancer. Their ability to inhibit specific enzymes involved in these pathways highlights their potential utility in drug development.

Comparative Analysis

The following table summarizes the biological activities and properties of 4-(1-Aminopropan-2-yl)oxan-4-ol compared to related compounds:

Compound	Biological Activity	Mechanism
4-(1-Aminopropan-2-yl)oxan-4-ol	Antimicrobial, Neuroprotective	Enzyme inhibition, Metabolic modulation
1-Aminopropan-2-ol	Antimicrobial	Metabolism by microorganisms
Indole derivatives	Anti-cancer	Apoptosis induction via Bcl-2 family